Cas no 1804888-53-6 (2,5-Bis(trifluoromethyl)-4-fluoroaniline)
1804888-53-6 structure
Product Name:2,5-Bis(trifluoromethyl)-4-fluoroaniline
CAS No:1804888-53-6
MF:C8H4F7N
MW:247.112886428833
CID:4706452
Update Time:2023-08-15
2,5-Bis(trifluoromethyl)-4-fluoroaniline Chemical and Physical Properties
Names and Identifiers
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- 2,5-Bis(trifluoromethyl)-4-fluoroaniline
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- Inchi: 1S/C8H4F7N/c9-5-1-4(8(13,14)15)6(16)2-3(5)7(10,11)12/h1-2H,16H2
- InChI Key: BIWVEZKGUXOATR-UHFFFAOYSA-N
- SMILES: FC1=CC(C(F)(F)F)=C(C=C1C(F)(F)F)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 246
- Topological Polar Surface Area: 26
2,5-Bis(trifluoromethyl)-4-fluoroaniline Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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